Cas no 221699-45-2 (Benzoic acid, 3,4-bis(1-methylethoxy)-)

• Product Name: Benzoic acid, 3,4-bis(1-methylethoxy)-
• CAS No: 221699-45-2
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 1407530
• Update Time: 2024-08-15

Benzoic acid, 3,4-bis(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,4-bis(1-methylethoxy)-
• 3,4-Bis(1-methylethoxy)benzoic acid

• Inchi： 1S/C13H18O4/c1-8(2)16-11-6-5-10(13(14)15)7-12(11)17-9(3)4/h5-9H,1-4H3,(H,14,15)
• InChI Key： JDMPLLIDUJMDIX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OC(C)C)C(OC(C)C)=C1

Computed Properties

• Exact Mass: 238.12054

Experimental Properties

• Density: 1.099±0.06 g/cm3(Predicted)
• Boiling Point: 346.0±22.0 °C(Predicted)
• PSA: 55.76
• pka: 4.55±0.10(Predicted)